8-((furan-2-ylmethyl)amino)-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(furan-2-ylmethylamino)-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C21H23N5O5/c1-24-18-17(19(28)25(2)21(24)29)26(20(23-18)22-11-16-9-6-10-30-16)12-14(27)13-31-15-7-4-3-5-8-15/h3-10,14,27H,11-13H2,1-2H3,(H,22,23)
• InChI Key: AKMRKGZXZGQFKX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCC3=CC=CO3)CC(COC4=CC=CC=C4)O
• Molecular Formula: C21H23N5O5
• Molecular Weight: 425.4 g/mol

Description

This compound is part of a class of purine derivatives that have been studied for their diverse pharmacological activities, including cardiovascular effects. Although specific studies directly on this compound are limited, related compounds have been synthesized and evaluated for their potential biological activities and chemical properties.

Synthesis Analysis

The synthesis of similar purine derivatives often involves multi-step reactions that include alkylation, amination, and the introduction of various substituents into the purine scaffold. For instance, Chłoń-Rzepa et al. (2004) synthesized a series of 8-alkylamino substituted purine diones with cardiovascular activity, showcasing the typical synthetic approaches used in this chemical class (Chłoń-Rzepa et al., 2004).

Molecular Structure Analysis

Molecular structure analysis of purine derivatives, including X-ray crystallography, provides insight into their conformation, bonding, and stereochemistry. For example, the crystal structure analysis by Kapoor et al. (2011) of a related furan derivative offers valuable information on the molecular conformation that could be relevant for understanding the structure-activity relationships of these compounds (Kapoor et al., 2011).

Chemical Reactions and Properties

The chemical reactivity of purine derivatives encompasses a wide range of reactions, including nucleophilic substitutions and reactions with dienophiles, highlighting their versatile chemistry. Mironov et al. (2016) explored reactions of 3-trimethylsiloxy-1-(furan-3-yl)butadiene, demonstrating the reactivity of furan-containing compounds in synthesizing complex molecules (Mironov et al., 2016).

Physical Properties Analysis

Physical properties, including melting points, solubility, and crystallinity, are crucial for understanding the behavior of these compounds under various conditions. While specific data on this compound is not available, the analysis of related compounds provides a basis for predicting its physical properties.

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and photostability, are essential for determining the stability and reactivity of purine derivatives. Studies on similar compounds, like the work by Aschmann et al. (2011) on the kinetics of reactions with OH radicals, offer insights into the chemical stability and reactivity of furan derivatives in environmental contexts (Aschmann et al., 2011).